![molecular formula C25H22FN3O2S B4065842 N-benzyl-2-{[3-cyano-4-(2-fluorophenyl)-5-oxo-1,4,5,6,7,8-hexahydro-2-quinolinyl]thio}acetamide](/img/structure/B4065842.png)
N-benzyl-2-{[3-cyano-4-(2-fluorophenyl)-5-oxo-1,4,5,6,7,8-hexahydro-2-quinolinyl]thio}acetamide
Overview
Description
“N-benzyl-2-{[3-cyano-4-(2-fluorophenyl)-5-oxo-1,4,5,6,7,8-hexahydro-2-quinolinyl]thio}acetamide” is a complex organic compound. It contains a quinoline moiety, which is a heterocyclic compound with diverse biological activities . The compound also features a cyano group, a fluorophenyl group, and an acetamide group .
Molecular Structure Analysis
The molecular structure of this compound is likely to be complex due to the presence of multiple functional groups and a heterocyclic core. The compound may exist as non-planar discrete molecules, with various groups twisted out of the plane of the central quinoline group .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact molecular structure. For instance, the presence of the cyano and fluorophenyl groups could influence its polarity, solubility, and reactivity .Scientific Research Applications
Structural Aspects and Properties
Quinoline derivatives and amide compounds exhibit a range of structural diversities and properties. Studies on the structural aspects of amide-containing isoquinoline derivatives have shown that these compounds can form gels or crystalline solids depending on their treatment with different acids. The crystal structures of these compounds reveal interactions that could be crucial for developing materials with specific optical or mechanical properties (Karmakar, Sarma, & Baruah, 2007).
Synthesis Methods
Research into the synthesis of complex quinoline derivatives highlights various methods, such as the Suzuki cross-coupling reaction, which is employed to produce thiophene/benzothiophene-linked quinolinyl oxadiazoles condensed to substituted N-benzothiazolyl acetamides. These methods demonstrate the versatility and adaptability of quinoline synthesis, potentially applicable to synthesizing the compound of interest (Patel, Patel, Kumari, & Chikhalia, 2012).
Luminescent Properties
Aryl amide type ligands and their lanthanide complexes, including quinoline derivatives, have been synthesized and characterized for their luminescent properties. These studies indicate potential applications in developing new luminescent materials for sensors, imaging, and other optical applications (Wu, Yuan, Tang, Yang, Yan, & Xu, 2006).
Heterocyclic Compounds
The synthesis of new heterocyclic compounds containing the thienylbenzo[h]quinoline moiety has been explored, revealing methods to produce compounds with a mix of 3-cyano-5,6-dihydro-4-(2'-thienyl)-benzo[h]quinolin-2(1H)-thione and related disulfides. These compounds could serve as intermediates for further chemical transformations or as active molecules in pharmaceutical research (Al-Taifi, Abbady, & Bakhite, 2016).
Properties
IUPAC Name |
N-benzyl-2-[[3-cyano-4-(2-fluorophenyl)-5-oxo-4,6,7,8-tetrahydro-1H-quinolin-2-yl]sulfanyl]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H22FN3O2S/c26-19-10-5-4-9-17(19)23-18(13-27)25(29-20-11-6-12-21(30)24(20)23)32-15-22(31)28-14-16-7-2-1-3-8-16/h1-5,7-10,23,29H,6,11-12,14-15H2,(H,28,31) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LHCIPKWGDLDUFJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C(C(=C(N2)SCC(=O)NCC3=CC=CC=C3)C#N)C4=CC=CC=C4F)C(=O)C1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H22FN3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
447.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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